Cas no 2034549-03-4 (1-(2-chlorophenyl)-3-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea
• CAS No: 2034549-03-4
• MF: C₁₆H₁₅ClN₆O
• MW: 342.78290104866
• CID: 6273012
• PubChem ID: 119102710
• Update Time: 2025-07-16

1-(2-chlorophenyl)-3-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea
• 1-(2-chlorophenyl)-3-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]urea
• AKOS026694918
• 1-(2-chlorophenyl)-3-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea
• F6525-1464
• 2034549-03-4
• 1-(2-chlorophenyl)-3-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}urea

• Inchi： 1S/C16H15ClN6O/c17-12-3-1-2-4-13(12)21-16(24)20-8-10-23-9-5-14(22-23)15-11-18-6-7-19-15/h1-7,9,11H,8,10H2,(H2,20,21,24)
• InChI Key： RCYDHIABQNULEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCCN1C=CC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 342.0995868g/mol
• Monoisotopic Mass: 342.0995868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(2-chlorophenyl)-3-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea

1-(2-Chlorophenyl)-3-{2-3-(Pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea: A Comprehensive Overview

1-(2-Chlorophenyl)-3-{2-3-(Pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea (CAS No. 2034549-03-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a urea derivative with a complex molecular structure that includes a 2-chlorophenyl group, a pyrazinyl moiety, and a pyrazolyl ring. The intricate arrangement of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The structural complexity of 1-(2-Chlorophenyl)-3-{2-3-(Pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea is a key factor in its potential biological activity. The presence of the 2-chlorophenyl group can influence the compound's lipophilicity and membrane permeability, which are crucial for drug delivery and cellular uptake. The pyrazinyl and pyrazolyl moieties, on the other hand, are known for their bioactive properties and have been extensively studied in the context of various therapeutic targets. These structural features collectively contribute to the compound's ability to interact with specific biological receptors and enzymes.

Recent research findings have shed light on the potential applications of 1-(2-Chlorophenyl)-3-{2-3-(Pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea. Studies have shown that this compound exhibits significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics, which are urgently needed to combat the growing threat of antibiotic resistance.

In addition to its antimicrobial properties, 1-(2-Chlorophenyl)-3-{2-3-(Pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea has also demonstrated anti-inflammatory effects in preclinical studies. In vitro experiments have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that the compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2-Chlorophenyl)-3-{2-3-(Pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea have also been investigated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's good oral bioavailability and low toxicity in animal models further support its development as a drug candidate.

To further explore the therapeutic potential of 1-(2-Chlorophenyl)-3-{2-3-(Pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess the compound's performance in treating various conditions, including infections and inflammatory disorders. The results from these trials will provide valuable insights into the compound's clinical utility and help guide its future development.

In conclusion, 1-(2-Chlorophenyl)-3-{2-3-(Pyrazin-2-yl)-1H-pyrazol-1-ylethyl}urea (CAS No. 2034549-03-4) is a promising compound with a unique molecular structure that offers multiple avenues for research and development. Its antimicrobial and anti-inflammatory properties, combined with favorable pharmacokinetic characteristics, make it an attractive candidate for the development of new therapeutic agents. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.